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Compound of Interest

Compound Name: C.l. Acid Brown 75

Cat. No.: B1632024

For researchers, scientists, and professionals in drug development, the selection of appropriate
dyes with reliable fastness properties is critical for ensuring the stability and longevity of colored
materials used in various applications. Acid dyes, a prominent class of colorants for protein and
polyamide fibers such as wool, silk, and nylon, exhibit a wide spectrum of performance in terms
of their resistance to fading from light and washing. This guide provides an objective
comparison of the lightfastness and wash fastness of different acid dyes, supported by
experimental data and standardized testing protocols.

Comparative Fastness Data of Acid Dyes

The fastness properties of acid dyes are significantly influenced by their chemical structure, the
substrate being dyed, and the dyeing process itself. The following tables summarize the
lightfastness and wash fastness ratings for representative acid dyes on different textile fibers.

Lightfastness Ratings

Lightfastness is evaluated on a Blue Wool Scale, in accordance with ISO 105-B02 and AATCC
Test Method 16, where the rating ranges from 1 (very poor) to 8 (excellent).
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Lightfastness

Acid Dye Type C.l. Name Textile Rating (Blue Wool
Scale)
Azo Acid Red 88 Wool 3-4
Azo Acid Red 88 Nylon 3
Azo Acid Red 88 Silk 3-4
Azo Acid Yellow 36 Wool 4
Azo Acid Yellow 36 Nylon 34
Azo Acid Blue 113 Wool 4-5
Azo Acid Blue 113 Nylon 4
Anthraquinone Acid Blue 80 Wool 6-7
Anthraquinone Acid Blue 80 Nylon 6
Anthraquinone Acid Blue 80 Silk 6-7
Pre-metallized Acid Black 52 Wool 7
Pre-metallized Acid Black 52 Nylon 6-7
Triphenylmethane Acid Blue 9

 To cite this document: BenchChem. [A Comparative Analysis of Lightfastness and Wash
Fastness in Acid Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632024#comparative-lightfastness-and-wash-
fastness-of-acid-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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